Cas no 27917-13-1 (5-Chloro-2-methylbenzylamine)

• Product Name: 5-Chloro-2-methylbenzylamine
• CAS No: 27917-13-1
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD01310800
• CID: 252805
• PubChem ID: 2757673
• Update Time: 2025-10-24

5-Chloro-2-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,5-chloro-2-methyl-
• (5-chloro-2-methylphenyl)methanamine
• 5-Chloro-2-methylbenzylamine
• AKOS006347206
• 27917-13-1
• CBA91713
• FT-0676175
• E89562
• SCHEMBL1640771
• Z1741963038
• 2-Methyl-5-chlorobenzylamine
• CS-0281510
• 5-chloro-2-methyl-benzylamine
• MFCD01310800
• EN300-172534
• WXDWGQCDPGFBEN-UHFFFAOYSA-N
• 1-(5-chloro-2-methylphenyl)methanamine
• FS-1535
• A819243
• 5-Chloro-2-methylbenzylamine, AldrichCPR
• J-016921
• DTXSID10373999
• DA-07388

• MDL： MFCD01310800
• Inchi： 1S/C8H10ClN/c1-6-2-3-8(9)4-7(6)5-10/h2-4H,5,10H2,1H3
• InChI Key： WXDWGQCDPGFBEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)CN

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1,14 g/cm3
• Boiling Point: 100°C 10mm
• PSA: 26.02000
• LogP: 2.80740

5-Chloro-2-methylbenzylamine Security Information

• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-Chloro-2-methylbenzylamine

Comprehensive Overview of 5-Chloro-2-methylbenzylamine (CAS No. 27917-13-1): Properties, Applications, and Industry Insights

5-Chloro-2-methylbenzylamine (CAS No. 27917-13-1) is a specialized organic compound with a molecular formula of C₈H₁₀ClN. This aromatic amine derivative is characterized by a chloro-substituted methylbenzyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its unique structural features, including the chloro and methyl functional groups, contribute to its reactivity and versatility in organic transformations. Researchers and manufacturers often seek this compound for its role in constructing complex molecules, particularly in the development of bioactive compounds.

The growing demand for 5-Chloro-2-methylbenzylamine is driven by its applications in drug discovery and material science. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. Questions like "How to synthesize 5-Chloro-2-methylbenzylamine sustainably?" or "What are the alternatives to traditional purification methods for CAS 27917-13-1?" reflect industry priorities. Analytical techniques such as HPLC and GC-MS are critical for ensuring the purity of this compound, a topic frequently searched in academic and industrial forums.

From a regulatory perspective, 5-Chloro-2-methylbenzylamine complies with global chemical safety standards when handled under controlled conditions. Its storage recommendations—typically in cool, dry environments away from oxidizers—align with best practices for amine derivatives. The compound’s stability profile and compatibility with common solvents (e.g., ethanol, dichloromethane) make it a practical choice for lab-scale and industrial applications. Innovations in catalytic amination processes have further enhanced its accessibility, addressing queries like "Efficient routes to produce 5-Chloro-2-methylbenzylamine at scale."

In pharmaceutical contexts, CAS 27917-13-1 serves as a precursor for N-heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. Recent publications highlight its utility in fragment-based drug design, resonating with searches such as "Role of chlorinated benzylamines in medicinal chemistry." Additionally, its incorporation into liquid crystals and polymer additives has expanded its relevance in material science, particularly for high-performance coatings.

The future of 5-Chloro-2-methylbenzylamine hinges on advancements in catalytic hydrogenation and flow chemistry, which promise higher yields and reduced waste. Environmental concerns have also prompted studies on biodegradation pathways for similar amines, a topic gaining traction in scientific literature. As industries prioritize sustainable chemical production, this compound’s adaptability positions it as a key player in next-generation synthetic methodologies.